25-Hydroxycholest-4-en-3-one

• Molecular Formula: C27H44O2
• Molecular Weight: 400.6 g/mol
• IUPAC Name: (8S,9S,10R,13R,14S,17R)-17-[(2R)-6-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C27H44O2/c1-18(7-6-14-25(2,3)29)22-10-11-23-21-9-8-19-17-20(28)12-15-26(19,4)24(21)13-16-27(22,23)5/h17-18,21-24,29H,6-16H2,1-5H3/t18-,21+,22-,23+,24+,26+,27-/m1/s1
• InChI Key: APRTUYUNMHTWBF-REEZCCHISA-N
• Isomeric SMILES: C[C@H](CCCC(C)(C)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C
• Canonical SMILES: CC(CCCC(C)(C)O)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C

Description

25-hydroxycholest-4-en-3-one is a cholestanoid that is cholest-4-en-3-one which carries a hydroxy group at position 25. It has a role as a bacterial metabolite. It is a 3-oxo-Delta(4) steroid, a cholestanoid and a 25-hydroxy steroid. It derives from a cholest-4-en-3-one.

Scientific Research Applications

Synthesis and Derivatives

• 25-Hydroxycholest-4-en-3-one and its derivatives have been synthesized for potential applications in various fields. Skiera and Paryzek (2007) explored the synthesis of 4-methyl- and 4,4-dimethyl-25-hydroxycholestan-3-one derivatives, considering their potential as substrates for vitamin D3 analogs (Skiera & Paryzek, 2007).

Biological Activities

• Mellado et al. (2004) isolated new polyoxygenated steroids, including (22E)-25-hydroxy-24-norcholest-4,22-dien-3-one, from the Antarctic octocoral Dasystenella acanthina, showing significant growth-inhibitory activities against human tumor cell lines (Mellado et al., 2004).

Structural and Chemical Analysis

• A study by Misiak et al. (2019) applied 3D NMR experiments and DFT calculations for the structural analysis of 25-hydroxycholesterol stereoisomers, demonstrating the importance of precise structural determination in understanding its biological activities (Misiak et al., 2019).

Role in Disease Pathogenesis

• Kim et al. (2017) found that 25-hydroxycholesterol levels were elevated in patients with amyotrophic lateral sclerosis (ALS) and suggested its involvement in the disease pathogenesis, highlighting its potential as a biomarker or therapeutic target (Kim et al., 2017).